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Compound of Interest

Compound Name: 2-Methylthio-AMP diTEA

Cat. No.: B12411521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution for 2-Methylthio-AMP diTEA (2-MeSAMP diTEA), a selective and direct P2Y12

antagonist used in research to study ADP-dependent platelet aggregation.[1][2][3]

Compound Data and Properties
Summarized below are the key physical and chemical properties for 2-Methylthio-AMP diTEA.

This information is critical for accurate stock solution preparation and experimental design.
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Property Value Source

Synonyms

2-MeSAMP diTEA; 2-

Methylthioadenosine 5′-

monophosphate diTEA

[2][4]

Molecular Weight 595.69 g/mol [1][3][4]

Molecular Formula C23H46N7O7PS [1][3][4]

CAS Number 1227193-98-7 [1][3][4]

Appearance White to light yellow solid [2][3][4]

Purity ≥98.0% [2][4]

Storage (Solid)
-20°C, sealed, away from

moisture
[1][2][4]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2][4]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of 2-Methylthio-AMP
diTEA. The compound is soluble in aqueous solutions and DMSO.[5] The choice of solvent

should be guided by the experimental requirements of the downstream application.

2.1. Required Materials

2-Methylthio-AMP diTEA (solid powder)

Calibrated analytical balance

Appropriate personal protective equipment (PPE): lab coat, gloves, safety glasses

Sterile microcentrifuge tubes or vials

Pipettors and sterile tips

Vortex mixer and/or sonicator
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Solvent of choice:

Option A: Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS, pH 7.2)

Option B: Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

2.2. Calculation for 10 mM Stock Solution

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example: To prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 595.69

g/mol = 5.96 mg

2.3. Step-by-Step Preparation Procedure

Equilibration: Before opening, allow the vial of solid 2-Methylthio-AMP diTEA to equilibrate

to room temperature for at least 20 minutes. This prevents condensation of moisture, which

can affect compound stability.

Weighing: Carefully weigh out the calculated amount of the compound (e.g., 5.96 mg for 1

mL of 10 mM stock) and place it into a sterile tube.

Solvent Addition: Add the desired volume of your chosen solvent (e.g., 1 mL of water, PBS,

or DMSO) to the tube containing the solid.

Dissolution: Securely cap the tube and vortex thoroughly. If the compound does not dissolve

completely, brief sonication may be used to aid dissolution.[6]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes in sterile tubes.[6]

Storage: Store the aliquots under the recommended conditions. For long-term storage (up to

6 months), use -80°C. For short-term storage (up to 1 month), -20°C is suitable.[1][4][6]

Ensure containers are sealed tightly to protect from moisture.
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Workflow and Signaling Pathway Visualization
3.1. Experimental Workflow Diagram

The following diagram illustrates the sequential process for preparing the 2-Methylthio-AMP
diTEA stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing 2-Methylthio-AMP diTEA stock solution.
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3.2. Signaling Pathway Diagram

2-Methylthio-AMP is a selective antagonist of the P2Y12 receptor, which is a key receptor in

ADP-mediated platelet aggregation. The diagram below shows its mechanism of action.
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Caption: Antagonistic action of 2-Methylthio-AMP on the P2Y12 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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